Cas no 83409-17-0 (3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)
![3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one structure](https://www.kuujia.com/scimg/cas/83409-17-0x500.png)
83409-17-0 structure
Product name:3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
- 3-[3-methyl-1-[4-(4-methylphenyl)piperazin-1-yl]-1-oxobutan-2-yl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
- Piperazine, 1-(3-methyl-1-oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3-(4H)-quinazolinyl)butyl)-4-(4-methylphenyl)-
- DTXSID001003413
- 3-{3-Methyl-1-[4-(4-methylphenyl)piperazin-1-yl]-1-oxobutan-2-yl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
- 83409-17-0
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- Inchi: InChI=1S/C33H38N4O5/c1-21(2)29(33(39)36-17-15-35(16-18-36)24-13-11-22(3)12-14-24)37-31(34-26-10-8-7-9-25(26)32(37)38)23-19-27(40-4)30(42-6)28(20-23)41-5/h7-14,19-21,29H,15-18H2,1-6H3
- InChI Key: JIEJNIAVAWUPLC-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C(=O)C(C(C)C)N3C(=NC4=CC=CC=C4C3=O)C5=CC(=C(C(=C5)OC)OC)OC
Computed Properties
- Exact Mass: 570.28422033g/mol
- Monoisotopic Mass: 570.28422033g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 42
- Rotatable Bond Count: 8
- Complexity: 944
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.9Ų
- XLogP3: 5.3
3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Related Literature
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1. Back matter
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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